3-((2-Ethylhexyl)oxy)propionitrile
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Overview
Description
3-[(2-ethylhexyl)oxy]propionitrile is a slightly cloudy yellow liquid. (NTP, 1992)
Scientific Research Applications
Lithium-Ion Battery Electrolytes
3-((Trimethylsilyl) oxy)propionitrile, a compound related to 3-((2-Ethylhexyl)oxy)propionitrile, has been studied as a non-volatile solvent for lithium-ion battery electrolytes. This solvent, when used with LiTFSI as a lithium salt, enhances the safety of the battery by offering improved thermal and chemical stability compared to conventional volatile carbonate electrolytes (Pohl et al., 2015).
Synthesis and Chemical Reactions
The synthesis of various derivatives of propionitrile, including those involving this compound, has been reported. For instance, the reaction of 3-phenoxybenzoic acid chloride with acetone cyanohydrine led to the creation of 2-methyl-2-(3-phenoxybenzoyloxy)propionitrile (Popov et al., 2011).
Catalytic Applications
In the field of catalysis, propionitrile derivatives have been used. For instance, a catalyst for the amination of glycerol to propionitrile has been developed, demonstrating the versatility of propionitrile in catalytic reactions (Zhang et al., 2014).
Photoreactions in Chemistry
Propionitrile derivatives have been studied in photoreactions. For example, ethyl 3-(2-pyridyl)propionate was formed by irradiating 3-(2-pyridyl)propanal diethylacetal in acetonitrile, indicating the compound's reactivity under specific photoreaction conditions (Fleming & Bachelder, 1991).
Infrared Spectroscopic Studies
Infrared spectroscopic studies have been conducted on 3-substituted-3-oxo-arylhydrazonopropanenitriles, which are structurally related to this compound. These studies have provided insights into the stability and molecular interactions within these compounds (Kenawi & Elnagdi, 2006).
Antimicrobial and Anti-inflammatory Applications
Propionitrile derivatives have also been explored for their antimicrobial and anti-inflammatory properties. A series of novel compounds derived from indol-3-yl-acetic acid N'-(2-cyanoethyl)hydrazide showed potential in this regard (Gadegoni & Manda, 2013).
Properties
CAS No. |
10213-75-9 |
---|---|
Molecular Formula |
C11H21NO |
Molecular Weight |
183.29 g/mol |
IUPAC Name |
3-(2-ethylhexoxy)propanenitrile |
InChI |
InChI=1S/C11H21NO/c1-3-5-7-11(4-2)10-13-9-6-8-12/h11H,3-7,9-10H2,1-2H3 |
InChI Key |
HXBFULVLSKAGSQ-UHFFFAOYSA-N |
SMILES |
CCCCC(CC)COCCC#N |
Canonical SMILES |
CCCCC(CC)COCCC#N |
10213-75-9 | |
physical_description |
3-[(2-ethylhexyl)oxy]propionitrile is a slightly cloudy yellow liquid. (NTP, 1992) |
Pictograms |
Irritant |
solubility |
less than 1 mg/mL at 68° F (NTP, 1992) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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